Cas no 62486-60-6 (Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-)
62486-60-6 structure
Product Name:Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-
CAS No:62486-60-6
MF:C18H10N4O8S2
MW:474.424001216888
CID:443093
PubChem ID:12327219
Update Time:2025-04-19
Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-
- 1,5-dinitro-2,4-bis[(2-nitrophenyl)sulfanyl]benzene
- 62486-60-6
- DTXSID00489816
- 1,1'-[(4,6-Dinitro-1,3-phenylene)disulfanediyl]bis(2-nitrobenzene)
-
- Inchi: 1S/C18H10N4O8S2/c23-19(24)11-5-1-3-7-15(11)31-17-10-18(14(22(29)30)9-13(17)21(27)28)32-16-8-4-2-6-12(16)20(25)26/h1-10H
- InChI Key: LGNAPNZDYPCZSY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])C1C=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])SC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 473.9941
- Monoisotopic Mass: 473.99400564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 234Ų
Experimental Properties
- PSA: 172.56
Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]- Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
62486-60-6 (Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-) Related Products
- 4171-83-9(2-Nitrophenyl phenyl sulfide)
- 19284-81-2(2-Amino-2'-nitro Diphenyl Sulfide)
- 3058-47-7(1-Methylsulfanyl-2-nitro-benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent